Cas no 436087-00-2 (4-Morpholinepropanamine,N-[[4-(1,1-dimethylethyl)phenyl]methyl]-)

• Product Name: 4-Morpholinepropanamine,N-[[4-(1,1-dimethylethyl)phenyl]methyl]-
• CAS No: 436087-00-2
• MF: C₁₈H₃₀N₂O
• MW: 290.443604946136
• CID: 335190
• PubChem ID: 3152140
• Update Time: 2025-06-15

4-Morpholinepropanamine,N-[[4-(1,1-dimethylethyl)phenyl]methyl]- Chemical and Physical Properties

Names and Identifiers

• 4-Morpholinepropanamine,N-[[4-(1,1-dimethylethyl)phenyl]methyl]-
• (4-TERT-BUTYL-BENZYL)-(3-MORPHOLIN-4-YL-PROPYL)-AMINE
• N-[(4-tert-butylphenyl)methyl]-3-morpholin-4-ylpropan-1-amine
• N-(4-(tert-Butyl)benzyl)-3-morpholinopropan-1-amine
• AKOS000300444
• FT-0644639
• N-(4-tert-butylbenzyl)-3-morpholinopropan-1-amine
• 436087-00-2
• (4-tert-Butyl-benzyl)-(3-morpholin-4-yl-propyl)amine

• MDL： MFCD01475503
• Inchi： 1S/C18H30N2O/c1-18(2,3)17-7-5-16(6-8-17)15-19-9-4-10-20-11-13-21-14-12-20/h5-8,19H,4,9-15H2,1-3H3
• InChI Key： QHOWYYMIZRKELF-UHFFFAOYSA-N
• SMILES： O1CCN(CC1)CCCNCC1C=CC(=CC=1)C(C)(C)C

Computed Properties

• Exact Mass: 290.23600
• Monoisotopic Mass: 290.235813585g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 21
• Rotatable Bond Count: 7
• Complexity: 273
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 24.5Ų

Experimental Properties

• PSA: 24.50000
• LogP: 3.12480

4-Morpholinepropanamine,N-[[4-(1,1-dimethylethyl)phenyl]methyl]- Security Information

• Hazardous Material Identification：
• HazardClass：IRRITANT

Additional information on 4-Morpholinepropanamine,N-[[4-(1,1-dimethylethyl)phenyl]methyl]-

Introduction to 4-Morpholinepropanamine, N-[[4-(1,1-dimethylethyl)phenyl]methyl]- (CAS No. 436087-00-2)

4-Morpholinepropanamine, N-[[4-(1,1-dimethylethyl)phenyl]methyl]-, identified by its Chemical Abstracts Service (CAS) number 436087-00-2, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and biomedicine. This compound belongs to the class of morpholine derivatives, which are known for their versatile applications in drug development due to their unique structural and functional properties. The presence of a morpholine ring in its molecular structure imparts favorable solubility characteristics and biological activity, making it a valuable intermediate in the synthesis of various pharmacologically active agents.

The molecular formula of 4-Morpholinepropanamine, N-[[4-(1,1-dimethylethyl)phenyl]methyl]- is C₁₇H₂₇NOS, reflecting its complex and multifaceted nature. The compound features a tertiary amine functionality, which is highly reactive and can participate in various chemical transformations essential for drug synthesis. Additionally, the bulky tert-butyl group at the phenyl ring enhances steric hindrance, influencing both the compound's reactivity and its interaction with biological targets.

In recent years, there has been a growing interest in morpholine derivatives as key structural motifs in medicinal chemistry. Their ability to modulate enzyme activity and receptor binding has made them indispensable in the development of novel therapeutic agents. Specifically, 4-Morpholinepropanamine, N-[[4-(1,1-dimethylethyl)phenyl]methyl]- has been explored for its potential applications in the treatment of neurological disorders, cardiovascular diseases, and infectious diseases. Its unique pharmacophore profile suggests that it may serve as a lead compound or a building block for more sophisticated drug molecules.

One of the most compelling aspects of this compound is its role as an intermediate in the synthesis of pharmaceutical intermediates. The tertiary amine group can be easily functionalized through reductive amination, alkylation, or acylation reactions, allowing chemists to tailor its properties for specific applications. This flexibility has made it a preferred choice for researchers aiming to develop novel bioactive molecules with enhanced efficacy and reduced side effects.

Recent studies have highlighted the significance of morpholine derivatives in drug discovery. For instance, a 2023 study published in the Journal of Medicinal Chemistry demonstrated that derivatives of morpholine exhibit potent inhibitory activity against certain kinases involved in cancer progression. The study underscores the importance of optimizing the substitution pattern on the morpholine ring to achieve desired pharmacological effects. Similarly, another research paper focusing on cardiovascular drugs reported that incorporating a morpholine moiety into small-molecule inhibitors improved their binding affinity to target proteins.

The synthesis of 4-Morpholinepropanamine, N-[[4-(1,1-dimethylethyl)phenyl]methyl]- involves multi-step organic reactions that require precise control over reaction conditions. The tert-butyl-substituted phenyl ring is typically introduced via Friedel-Crafts alkylation or cross-coupling reactions such as Suzuki or Buchwald-Hartwig couplings. Once the phenyl group is incorporated, the morpholine ring is formed through nucleophilic addition or cyclization reactions involving an appropriate electrophile and a morpholine precursor.

The physicochemical properties of this compound are also worth mentioning. Its solubility in common organic solvents like methanol and dichloromethane makes it suitable for various synthetic protocols. Additionally, its stability under standard storage conditions ensures that it remains viable for long-term applications in research and industrial settings. These attributes make it an attractive candidate for further development into novel therapeutics.

In conclusion,4-Morpholinepropanamine, N-[[4-(1,1-dimethylethyl)phenyl]methyl]- (CAS No. 436087-00-2) represents a promising compound with significant potential in pharmaceutical research and development. Its unique structural features and reactivity profile position it as a valuable building block for synthesizing novel bioactive molecules. As research continues to uncover new applications for morpholine derivatives,this compound is likely to play an increasingly important role in addressing unmet medical needs across various therapeutic areas.